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Compound of Interest

Compound Name:
tert-Butyl (2-

formylphenyl)carbamate

Cat. No.: B1338957 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of tert-Butyl (2-formylphenyl)carbamate, a

versatile intermediate in organic synthesis. It details the compound's physicochemical

properties, outlines a representative synthetic protocol, and explores its relevance in the

context of drug discovery and development.

Compound Properties
Tert-Butyl (2-formylphenyl)carbamate, also known as 2-(Boc-amino)benzaldehyde, is a

bifunctional molecule containing both a formyl group and a Boc-protected amine. This structure

makes it a valuable building block for the synthesis of a wide range of heterocyclic compounds

and more complex molecular architectures.

Table 1: Physicochemical Properties of tert-Butyl (2-formylphenyl)carbamate
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Property Value Source

Molecular Formula C12H15NO3 [1]

Exact Mass 221.1052 g/mol [1][2]

Molecular Weight ~221.25 g/mol

Appearance White solid

Melting Point 57-61°C [2]

Boiling Point 291.7°C at 760 mmHg [2]

Density 1.163 g/cm³ [2]

Flash Point 130.2°C [2]

XLogP3 2.5 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 4 [2]

CAS Number 74965-38-1 [2]

Synthesis and Experimental Protocols
The tert-butyl carbamate group is widely used as a protecting group for amines in organic

synthesis due to its stability under various conditions and its straightforward removal[3][4]. The

synthesis of carbamate derivatives often involves the reaction of an amine with an appropriate

Boc-protection agent or the rearrangement of an azide in the presence of tert-butanol.

A general workflow for the synthesis of a carbamate-protected compound involves reaction,

workup, and purification stages.
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Caption: General experimental workflow for the synthesis of a Boc-protected compound.
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Representative Protocol: Synthesis of tert-Butyl (2-formylphenyl)carbamate

This protocol is a representative method based on standard procedures for the Boc-protection

of anilines.

Materials:

2-Aminobenzaldehyde

Di-tert-butyl dicarbonate (Boc₂O)

Triethylamine (Et₃N) or similar non-nucleophilic base

Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and Ethyl Acetate for elution

Procedure:

Reaction Setup: In a round-bottomed flask, dissolve 2-aminobenzaldehyde (1.0 eq) in the

chosen solvent (e.g., DCM).

Addition of Reagents: Add triethylamine (1.2 eq) to the solution. Subsequently, add di-tert-

butyl dicarbonate (1.1 eq) portion-wise while stirring at room temperature.

Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by

Thin Layer Chromatography (TLC) until the starting material is consumed.

Workup:

Quench the reaction by adding water.
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Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic

solvent (e.g., DCM)[5].

Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and

brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure using a rotary evaporator[6].

Purification: Purify the resulting crude product by column chromatography on silica gel, using

a gradient of ethyl acetate in hexane as the eluent, to afford the pure tert-Butyl (2-
formylphenyl)carbamate.

Characterization: Confirm the structure and purity of the final product using analytical

techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR)

spectroscopy.

Role in Drug Development and Signaling Pathways
The carbamate functional group is a key structural motif in a variety of therapeutic agents,

including antiepileptics and anticonvulsants[7]. The tert-butyl carbamate (Boc) group, in

particular, serves not only as a protecting group in synthesis but can also influence the

biological activity and metabolic stability of a drug molecule[7][8]. The presence of both an

aldehyde and a protected amine makes tert-Butyl (2-formylphenyl)carbamate a valuable

precursor for creating libraries of compounds for drug screening.

Molecules containing carbamate structures can interact with various biological targets. For

instance, some drugs modulate signaling pathways critical in cell proliferation and

differentiation, such as the Transforming Growth Factor-β (TGF-β) pathway. The TGF-β

signaling cascade can proceed through both canonical (Smad-dependent) and non-canonical

(non-Smad) pathways, which include MAPKs (mitogen-activated protein kinases) and PI3K/Akt

signaling[9][10].
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Caption: Simplified overview of TGF-β canonical and non-canonical signaling pathways.

The development of small molecules that can modulate such pathways is a key area of

research. While tert-Butyl (2-formylphenyl)carbamate is an early-stage intermediate, its

derivatives could be designed to interact with kinases or other proteins within these cascades,

potentially leading to novel therapeutic agents for cancer or inflammatory diseases[11].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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